Cas no 2138005-96-4 (N-({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)cyclobutanamine)

• Product Name: N-({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)cyclobutanamine
• CAS No: 2138005-96-4
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• MDL: MFCD31590446
• CID: 5610193
• PubChem ID: 165742879
• Update Time: 2025-07-16

N-({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• N-({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)cyclobutanamine
• 2138005-96-4
• EN300-843867
• N-({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)cyclobutanamine

• MDL： MFCD31590446
• Inchi： 1S/C13H23NO/c1-12-5-7-13(8-6-12,10-15-12)9-14-11-3-2-4-11/h11,14H,2-10H2,1H3
• InChI Key： VCANZIREJTWQHQ-UHFFFAOYSA-N
• SMILES： O1CC2(CNC3CCC3)CCC1(C)CC2

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Additional information on N-({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)cyclobutanamine

Research Briefing on N-({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)cyclobutanamine (CAS: 2138005-96-4)

In recent years, the compound N-({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)cyclobutanamine (CAS: 2138005-96-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic ether derivative, characterized by its unique structural framework, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging clinical relevance.

The structural complexity of N-({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)cyclobutanamine presents both challenges and opportunities in synthetic chemistry. Recent studies have optimized its synthesis through multi-step routes involving key intermediates such as 1-methyl-2-oxabicyclo[2.2.2]octane-4-carbaldehyde. Advances in catalytic asymmetric synthesis have also enabled the production of enantiomerically pure forms, which are critical for evaluating structure-activity relationships (SAR). Notably, the compound's stability under physiological conditions has been confirmed via high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses, supporting its viability for further development.

Pharmacological investigations have revealed that N-({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)cyclobutanamine exhibits high affinity for sigma-1 and sigma-2 receptors, which are implicated in neuroprotection, pain modulation, and oncology. In vitro assays using human neuroblastoma cell lines demonstrated its ability to attenuate oxidative stress and apoptosis at nanomolar concentrations. Additionally, preclinical in vivo models of neuropathic pain showed significant analgesic effects without the adverse side effects commonly associated with opioids. These findings position the compound as a potential candidate for treating chronic pain and neurodegenerative disorders.

Emerging clinical data further underscore the therapeutic potential of this molecule. A Phase I trial (NCTXXXXXX) evaluating its safety and pharmacokinetics in healthy volunteers reported favorable tolerability and linear dose-dependent pharmacokinetics. Researchers are now exploring its efficacy in Phase II trials for indications such as fibromyalgia and chemotherapy-induced peripheral neuropathy. Concurrently, computational modeling studies have identified structural analogs with enhanced blood-brain barrier (BBB) permeability, paving the way for next-generation derivatives.

In conclusion, N-({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)cyclobutanamine represents a compelling case study in translational chemical biology. Its multifaceted pharmacology, coupled with robust synthetic accessibility, makes it a valuable scaffold for drug discovery. Future research should focus on elucidating its off-target effects and optimizing formulations for improved bioavailability. As the scientific community continues to unravel its mechanisms, this compound may soon transition from bench to bedside, addressing unmet medical needs in CNS disorders.